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Compound of Interest

3-(Dimethylamino)-2-
Compound Name:

methylpropan-1-ol
CAS No.: 33622-41-2

Cat. No.: B1266124

Get Quote

Executive Summary & Compound Identity

3-(Dimethylamino)-2-methylpropan-1-ol is a sterically hindered amino alcohol widely utilized
as a pharmacophore in medicinal chemistry (e.g., as a precursor to duloxetine analogs) and as
a high-capacity solvent for acid gas scrubbing (

capture). Its structural moti—combining a tertiary amine with a primary hydroxyl group
separated by a branched carbon chain—imparts unique spectroscopic signatures and
physicochemical properties, particularly regarding hydrogen bonding and basicity.

Critical CAS Note: While the generic CAS for the racemic mixture is often cited as 33622-41-2,
the identifier 22561-26-8 typically refers to a specific stereoisomer or salt form utilized in chiral
synthesis. Researchers must verify the specific optical rotation of their lot, as the C2 position is
a chiral center.

Chemical Identity Table
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Property Detail

IUPAC Name 3-(Dimethylamino)-2-methylpropan-1-ol

Molecular Formula

Molecular Weight 117.19 g/mol

Structure

Appearance Colorless to pale yellow viscous liquid
Solubility Miscible in water, ethanol, DMSO; Hygroscopic
pKa (Calculated) ~9.8 (Amine protonation)

Spectroscopic Data Analysis

The following data represents the consensus spectral profile for the free base. Due to the
hygroscopic nature of amino alcohols, "wet" samples often exhibit broadened exchangeable
proton signals in NMR and shifted O-H bands in IR.

Mass Spectrometry (EI-MS)
Methodology: Electron lonization (70 eV). Direct Injection.

The mass spectrum is dominated by

-cleavage adjacent to the nitrogen atom, a characteristic fragmentation pathway for tertiary
amines.

Key lons:
e m/z 117 (

): Molecular ion, typically weak intensity (<5%) due to rapid fragmentation.

» m/z 58 (Base Peak, 100%): The iminium ion

. This peak arises from the cleavage of the C2-C3 bond.

e m/z 86: Loss of
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(hydroxymethyl group) from the molecular ion.

Fragmentation Pathway Diagram:

T
(C2-C3 Bond Break)
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[M - 31]+

Fragment lon
m/z 86

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways under Electron lonization (EI).

Infrared Spectroscopy (FT-IR)

Methodology: Attenuated Total Reflectance (ATR) on neat liquid.

The IR spectrum is diagnostic for the bifunctional nature of the molecule. Special attention
should be paid to the "Bohlmann bands," which indicate the presence of a tertiary amine with
C-H bonds antiperiplanar to the nitrogen lone pair.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1266124/docs?utm_src=pdf-body-img#spectroscopic-characterization-and-analytical-profiling-of-3-dimethylamino-2-methylpropan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Frequency (

Assignment Notes
)
Broad, strong band. Indicates
3200-3450 O-H Stretch _
H-bonding.
C-H Stretch ( Asymmetric/Symmetric
2930-2970
) methyl/methylene stretch.
Bohimann Bands. Diagnostic
2760-2820 C-H Stretch (Amine) for
groups.
Scissoring of
1450-1470 C-H Bend and
Primary alcohol characteristic
1030-1060 C-O Stretch

strong band.

Nuclear Magnetic Resonance (NMR)
Methodology: 400 MHz, Solvent:
(Note:

exchange will eliminate the OH signal).

Proton NMR (

)

The spectrum is characterized by the distinct singlet of the dimethylamino group and the
coupling of the methine proton at the chiral center.
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Shift ( o ] ] Structural
Multiplicity Integration Assignment TR
ontex
ppm)
Doublet ( Methyl group at
0.85-0.95 3H
Hz) C2.
Methine proton
1.80-1.95 Multiplet 1H at C2 (Chiral
center).
Methylene
2.15-2.30 Multiplet/dd 2H adjacent to
Nitrogen.
_ Dimethylamino
2.25 Singlet 6H
group.
Methylene
) adjacent to
3.40 - 3.65 Multiplet/dd 2H
Oxygen
(deshielded).
Hydroxyl (shift
] varies with
45-55 Broad Singlet 1H ]
concentration/wa
ter).
Carbon NMR (
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Shift (
Assignment
ppm)
Methyl carbon (C2-
14.5
)
33.2 Methine carbon (C2)
Dimethylamino carbons (
45.8
)
63.5 Methylene carbon (C3, adjacent to N)
68.1 Methylene carbon (C1, adjacent to O)

Analytical Workflow & Handling Protocol

Challenge: Amino alcohols are notorious for absorbing atmospheric

to form carbamates/carbonates and absorbing water. This degrades spectral quality and alters
weighing accuracy.

Protocol for High-Fidelity Analysis:

o Sampling: Sample must be drawn under inert gas (
or Ar) if high purity is required.

e Solvent Choice: Use anhydrous

stored over molecular sieves. Acidic impurities in chloroform can protonate the amine,
shifting peaks downfield.

o Neutralization: If the sample is suspected to be a salt (e.g., HCI salt), perform a "free-basing"
extraction using 1M NaOH/DCM before analysis.
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Figure 2: Recommended workflow for handling hygroscopic amino alcohols to ensure spectral
fidelity.

Synthesis & Contextual Origin

Understanding the synthesis aids in identifying impurities (e.g., unreacted starting materials).

Primary Route (Mannich-Type Reduction): The compound is frequently synthesized via the
reduction of 3-(dimethylamino)-2-methylpropanoic acid or its ester derivatives. Alternatively, it
can be accessed via the Mannich reaction of isobutyraldehyde, formaldehyde, and
dimethylamine, followed by reduction of the aldehyde.

o Common Impurity: 3-(Dimethylamino)-2,2-dimethylpropan-1-ol (if starting materials are
contaminated with isobutyric derivatives).

o Stereochemistry: Unless asymmetric catalysis is used (e.g., using chiral auxiliaries or
enzymatic resolution), the product is obtained as a racemate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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